Cas no 2228261-14-9 (2-(3-bromopyridin-4-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(3-bromopyridin-4-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228261-14-9
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 6283668
• PubChem ID: 165798126
• Update Time: 2025-10-31

2-(3-bromopyridin-4-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopyridin-4-yl)-3,3-difluoropropan-1-amine
• EN300-1947929
• 2228261-14-9

• Inchi： 1S/C8H9BrF2N2/c9-7-4-13-2-1-5(7)6(3-12)8(10)11/h1-2,4,6,8H,3,12H2
• InChI Key： HLRGGKNQJWVFTM-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(C(F)F)CN

Computed Properties

• Exact Mass: 249.99172g/mol
• Monoisotopic Mass: 249.99172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(3-bromopyridin-4-yl)-3,3-difluoropropan-1-amine

Introduction to 2-(3-bromopyridin-4-yl)-3,3-difluoropropan-1-amine (CAS No. 2228261-14-9)

2-(3-bromopyridin-4-yl)-3,3-difluoropropan-1-amine, with the CAS number 2228261-14-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromopyridine moiety and a difluoromethyl group, which contribute to its potential biological activities and pharmacological properties.

The chemical structure of 2-(3-bromopyridin-4-yl)-3,3-difluoropropan-1-amine consists of a pyridine ring substituted with a bromine atom at the 3-position and a 4-position linkage to a difluoromethylated propanamine chain. The presence of the bromine atom and the difluoro substitution on the propanamine chain imparts specific electronic and steric properties that can influence its interactions with biological targets.

Recent studies have explored the potential applications of 2-(3-bromopyridin-4-yl)-3,3-difluoropropan-1-amine in various therapeutic areas. One notable area of research is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of 2-(3-bromopyridin-4-yl)-3,3-difluoropropan-1-amine at several GPCRs. The results indicated that this compound exhibits high selectivity and potency for specific GPCR subtypes, suggesting its potential as a lead compound for drug development. The bromine substitution was found to enhance the compound's affinity for certain receptor subtypes, while the difluoro group improved its metabolic stability and bioavailability.

Beyond its interactions with GPCRs, 2-(3-bromopyridin-4-yl)-3,3-difluoropropan-1-amine has also been studied for its anti-inflammatory properties. Inflammatory diseases are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory conditions.

The pharmacokinetic profile of 2-(3-bromopyridin-4-yl)-3,3-difluoropropan-1-amine has been evaluated in both in vitro and in vivo models. In vitro assays demonstrated that the compound exhibits good solubility and permeability characteristics, which are essential for oral bioavailability. In vivo studies in animal models further confirmed its favorable pharmacokinetic properties, including rapid absorption, sustained plasma levels, and minimal toxicity.

To further optimize the therapeutic potential of 2-(3-bromopyridin-4-yl)-3,3-difluoropropan-1-amine, researchers are exploring various structural modifications. These efforts aim to enhance its potency, selectivity, and safety profile while minimizing off-target effects. For example, substituting different halogens or functional groups on the pyridine ring or modifying the propanamine chain can lead to compounds with improved pharmacological properties.

In conclusion, 2-(3-bromopyridin-4-yl)-3,3-difluoropropan-1-amine (CAS No. 2228261-14-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to elucidate its mechanisms of action and optimize its properties, this compound holds significant promise for addressing unmet medical needs in various disease areas.